2-((4-(2-(Thiophen-2-yl)acetamido)but-2-yn-1-yl)oxy)benzamide

• IUPAC Name: 2-[4-[(2-thiophen-2-ylacetyl)amino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C17H16N2O3S/c18-17(21)14-7-1-2-8-15(14)22-10-4-3-9-19-16(20)12-13-6-5-11-23-13/h1-2,5-8,11H,9-10,12H2,(H2,18,21)(H,19,20)
• InChI Key: VYCHAJHIGGKMOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)OCC#CCNC(=O)CC2=CC=CS2
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol
• CAS No.: 1421465-19-1

Description

Synthesis Analysis

The synthesis of thiophene derivatives, such as 2-((4-(2-(Thiophen-2-yl)acetamido)but-2-yn-1-yl)oxy)benzamide, often involves heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the typical methods used to produce aminothiophene derivatives.

Molecular Structure Analysis

The molecule contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. The thiophene ring is attached to an acetamido group and a but-2-yn-1-yl group, which is further attached to an oxybenzamide group.

Scientific Research Applications

Heterocyclic Synthesis and Molecular Characterization

• Heterocyclic Compounds Synthesis : Compounds similar to "2-((4-(2-(Thiophen-2-yl)acetamido)but-2-yn-1-yl)oxy)benzamide" have been synthesized for the creation of heterocyclic compounds, which are crucial in medicinal chemistry for their diverse biological activities. For instance, the synthesis of thiophenylhydrazonoacetates led to various heterocyclic derivatives with potential pharmacological applications (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

• Crystal Structure Analysis : The crystal structure of a compound containing thiophen-2-yl and benzamide groups was determined, providing insights into the molecular arrangement and potential interactions that could be crucial for drug design (Sharma, Subbulakshmi, Narayana, Sarojini, & Kant, 2016).

Antimicrobial and Anticancer Applications

• Antimicrobial Activity : Synthesis and characterization of compounds with structural similarities to "this compound" revealed antimicrobial properties, showcasing their potential as antimicrobial agents. This includes research on benzamide derivatives and their evaluation as antiprion agents, indicating their usefulness in combating prion diseases (Fiorino et al., 2012).

• Anticancer Activity : Compounds related to "this compound" have been evaluated for their anticancer activity, with some showing promising results against various cancer cell lines. This highlights the compound's potential as a lead structure for developing anticancer agents (Ravinaik et al., 2021).

Chemical Reactions and Mechanisms

• Chemical Synthesis Techniques : The application of specific compounds in facilitating novel chemical reactions has been documented. For instance, the use of thioureido-acetamides in cascade reactions showcases the utility of such compounds in synthesizing diverse heterocyclic structures in an efficient manner, demonstrating excellent atom economy (Schmeyers & Kaupp, 2002).